4-bromo-N,N-dimethylpyridin-2-amine
Overview
Description
4-bromo-N,N-dimethylpyridin-2-amine is a chemical compound that is part of the broader class of halogenated aromatic amines. It is characterized by a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom, substituted with a bromine atom and two methyl groups attached to the nitrogen atom. This compound is of interest in various chemical syntheses and reactions due to its potential as a building block for more complex molecules.
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For instance, the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridine has been reported, where different reaction conditions lead to the formation of these compounds . Another study describes the synthesis of 4-bromo-N,N-dimethylaniline, a compound similar to this compound, through a substitution reaction starting from N,N-dimethylaniline and bromine in the presence of pyridine . These methods highlight the reactivity of bromine in electrophilic aromatic substitution reactions and the use of amines as nucleophiles.
Molecular Structure Analysis
The molecular structure of compounds closely related to this compound has been studied using techniques such as X-ray diffraction. For example, the crystal structures of di(4-bromobenzenesulfonyl)amine have been determined, showing different polymorphs and conformations . Although not directly related to this compound, these studies provide insight into the potential molecular conformations and interactions that halogenated aromatic amines can exhibit.
Chemical Reactions Analysis
Chemical reactions involving halogenated aromatic amines often include substitution reactions where the halogen acts as a leaving group. For instance, the reaction of 5-bromo-N,N-dimethylpyrimidin-2-amine with butyllithium leads to the formation of various bipyrimidine derivatives . Additionally, the reaction of 2-bromo-4-phenylpyrimidine with potassium amide in liquid ammonia demonstrates the nucleophilic substitution mechanism . These reactions are indicative of the types of chemical transformations that this compound might undergo.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For example, the para-bromination of aromatic amines has been studied, and the reaction conditions, such as solvent choice and temperature, have been optimized for yield and selectivity . The crystal structure analysis of related compounds provides information on intermolecular interactions, such as hydrogen bonding and π-π interactions, which can influence the physical properties like melting point and solubility .
Safety and Hazards
The safety information for “4-bromo-N,N-dimethylpyridin-2-amine” includes several hazard statements: H302-H312-H315-H319-H332-H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
Mechanism of Action
Target of Action
It is commonly used as an intermediate in the pharmaceutical industry for the synthesis of various drugs .
Mode of Action
As an intermediate in drug synthesis, it likely interacts with its targets to induce changes that contribute to the therapeutic effects of the final drug product .
Biochemical Pathways
As an intermediate, its role in biochemical pathways would largely depend on the specific drug it is being used to synthesize .
Result of Action
As an intermediate in drug synthesis, its effects would be seen in the activity of the final drug product .
Action Environment
The action, efficacy, and stability of 4-bromo-N,N-dimethylpyridin-2-amine can be influenced by various environmental factors. For instance, it should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C to maintain its stability .
properties
IUPAC Name |
4-bromo-N,N-dimethylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-10(2)7-5-6(8)3-4-9-7/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKZMXPYRQCDFCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10634097 | |
Record name | 4-Bromo-N,N-dimethylpyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10634097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
946000-27-7 | |
Record name | 4-Bromo-N,N-dimethylpyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10634097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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